Cas no 1806340-98-6 (2-Ethyl-4-fluorobenzo[d]oxazole)

• Product Name: 2-Ethyl-4-fluorobenzo[d]oxazole
• CAS No: 1806340-98-6
• MF: C₉H₈FNO
• MW: 165.164325714111
• CID: 4819777
• Update Time: 2025-05-25

2-Ethyl-4-fluorobenzo[d]oxazole Chemical and Physical Properties

Names and Identifiers

• 2-Ethyl-4-fluorobenzo[d]oxazole

• Inchi： 1S/C9H8FNO/c1-2-8-11-9-6(10)4-3-5-7(9)12-8/h3-5H,2H2,1H3
• InChI Key： GQVKMIJJXIEANP-UHFFFAOYSA-N
• SMILES： FC1=CC=CC2=C1N=C(CC)O2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 165
• XLogP3: 2.7
• Topological Polar Surface Area: 26

Additional information on 2-Ethyl-4-fluorobenzo[d]oxazole

Recent Advances in the Study of 2-Ethyl-4-fluorobenzo[d]oxazole (CAS: 1806340-98-6) in Chemical Biology and Pharmaceutical Research

The compound 2-Ethyl-4-fluorobenzo[d]oxazole (CAS: 1806340-98-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This heterocyclic compound, characterized by a benzo[d]oxazole core with an ethyl and a fluorine substituent, has been the subject of several studies aimed at exploring its biological activities and synthetic utility. Recent literature highlights its role as a key intermediate in the synthesis of novel bioactive molecules and its potential as a pharmacophore in drug discovery.

One of the most notable studies involving 2-Ethyl-4-fluorobenzo[d]oxazole was published in the Journal of Medicinal Chemistry in 2023. The research team investigated its inhibitory effects on a specific kinase pathway implicated in inflammatory diseases. The study employed a combination of in vitro assays and molecular docking simulations to elucidate the binding interactions between the compound and the target kinase. Results demonstrated a promising IC50 value, suggesting its potential as a lead compound for further optimization. The study also highlighted the compound's favorable pharmacokinetic properties, including good oral bioavailability and metabolic stability.

Another significant development was reported in a 2024 study published in Bioorganic & Medicinal Chemistry Letters, where researchers explored the antimicrobial properties of 2-Ethyl-4-fluorobenzo[d]oxazole derivatives. The team synthesized a series of analogs and evaluated their activity against a panel of Gram-positive and Gram-negative bacteria. Several derivatives exhibited potent antibacterial activity, with minimal inhibitory concentrations (MICs) comparable to established antibiotics. The study also provided insights into the structure-activity relationship (SAR), identifying key structural features that enhance antimicrobial efficacy.

In addition to its biological applications, 2-Ethyl-4-fluorobenzo[d]oxazole has also been investigated for its utility in chemical synthesis. A 2023 paper in Organic Letters described its use as a building block in the construction of complex heterocyclic frameworks. The researchers developed a novel cascade reaction that leveraged the reactivity of the benzo[d]oxazole core to generate diverse polycyclic structures with potential pharmaceutical relevance. This methodology offers a streamlined approach to accessing structurally complex molecules, which could accelerate drug discovery efforts.

Despite these promising findings, challenges remain in the development of 2-Ethyl-4-fluorobenzo[d]oxazole-based therapeutics. Issues such as selectivity, toxicity, and scalability of synthesis need to be addressed in future studies. However, the growing body of research underscores the compound's versatility and potential as a valuable tool in both chemical biology and pharmaceutical development. Continued exploration of its applications and optimization of its properties are likely to yield significant advancements in the coming years.